Cas no 338749-34-1 (2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine)

• Product Name: 2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine
• CAS No: 338749-34-1
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 5025557
• Update Time: 2025-06-11

2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine Chemical and Physical Properties

Names and Identifiers

• (Z)-{[2-(4-methoxyphenyl)cyclopropyl](pyridin-2-yl)methylidene}amino 4-methoxybenzoate
• 2-{{[(4-methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine
• 2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine

• Inchi： 1S/C24H22N2O4/c1-28-18-10-6-16(7-11-18)20-15-21(20)23(22-5-3-4-14-25-22)26-30-24(27)17-8-12-19(29-2)13-9-17/h3-14,20-21H,15H2,1-2H3/b26-23-
• InChI Key： DQHSSEBQPVXARH-RWEWTDSWSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)/N=C(\C1C=CC=CN=1)/C1CC1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 594
• XLogP3: 4.7
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine

2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine: A Comprehensive Overview

2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine (CAS No. 338749-34-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a pyridine ring, a cyclopropyl group, and methoxybenzoyl moieties. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The pyridine ring is a fundamental component of many biologically active molecules, contributing to the compound's overall stability and reactivity. The presence of the cyclopropyl group adds to the molecule's rigidity and can influence its pharmacokinetic properties. The methoxybenzoyl moieties, on the other hand, are known for their ability to modulate biological activities, particularly in the context of enzyme inhibition and receptor binding.

Recent studies have highlighted the potential of 2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that the compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-methoxyphenyl)cyclopropyl]methyl}pyridine have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. In particular, the compound's high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{{[(4-Methoxybenzoyl)oxy]imino}[2-(4-meth oxyphenyl)cyclopropyl]methyl}pyridine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical evaluation is warranted.

In conclusion, 2-{{[(4-Meth oxybenzoyl)oxy]imino}[2-(4-meth oxyphenyl)cyclopropyl]methyl}pyridine (CAS No. 338749-34-1) represents a promising lead compound in the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it a valuable target for ongoing research in medicinal chemistry and pharmaceutical sciences. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.